2-[(Cyclohexylcarbonyl)amino]-4,5-dimethoxybenzoic acid

• IUPAC Name: 2-(cyclohexanecarbonylamino)-4,5-dimethoxybenzoic acid
• InChI: InChI=1S/C16H21NO5/c1-21-13-8-11(16(19)20)12(9-14(13)22-2)17-15(18)10-6-4-3-5-7-10/h8-10H,3-7H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key: XYSSUPGLCRPMQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)O)NC(=O)C2CCCCC2)OC
• Molecular Formula: C16H21NO5
• Molecular Weight: 307.34 g/mol

Description

2-[(Cyclohexylcarbonyl)amino]-4,5-dimethoxybenzoic acid, also known as 4,5-dimethoxycyclohexylcarbamoylamino benzoic acid (DMCB), is an important organic compound belonging to the class of aromatic carboxylic acids. DMCB is commonly used in pharmaceutical and biochemical research due to its wide range of applications, including as a substrate for enzyme-catalyzed reactions, a ligand for metal ions, and a therapeutic agent.

Scientific Research Applications

Molecular Structure and Hydrogen Bonding

• Unnatural amino acid derivatives, similar to 2-[(Cyclohexylcarbonyl)amino]-4,5-dimethoxybenzoic acid, exhibit unique hydrogen-bonding functionality and can form β-sheet-like hydrogen-bonded dimers. This property is significant in studying peptide synthesis and molecular interaction mechanisms (Nowick et al., 2000).

Crystal Structure Analysis

• Compounds closely related to this compound, such as 2,4-dimethoxybenzoic acid, are studied for their crystal structures and molecular conformations. This research aids in understanding the physical and chemical properties of these compounds (Barich et al., 2004).